Cas no 6264-69-3 (4-Bromobenzene-1,3-diamine)

• Product Name: 4-Bromobenzene-1,3-diamine
• CAS No: 6264-69-3
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD09027446
• CID: 513903
• PubChem ID: 277871
• Update Time: 2025-10-05

4-Bromobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzene-1,3-diamine
• 1,3-BENZENEDIAMINE, 4-BROMO-
• 4-Bromo-1,3-diaminobenzene
• 4-Bromo-1,3-phenylenediamine
• 1.3-Diamino-4-brom-benzol
• 4-Brom-1.3-diamino-benzol
• 4-Brom-m-phenylendiamin
• 4-bromo-m-phenylenediamine
• 4-Brom-phenylendiamin-(1.3)
• NSC 126920
• NSC126920
• AKOS017514818
• GS-0702
• NSC-126920
• DTXSID70298917
• CS-0036080
• 6264-69-3
• DA-18815
• 1,3-Diamino-4-bromobenzene
• SY109215
• SCHEMBL538673
• MFCD09027446

• MDL： MFCD09027446
• Inchi： 1S/C6H7BrN2/c7-5-2-1-4(8)3-6(5)9/h1-3H,8-9H2
• InChI Key： HQDCQNCMUSAKQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1N)N

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.696
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 52.04000
• LogP: 2.77590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines